Cas no 2172507-88-7 (2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}oxy)acetic acid)

• Product Name: 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}oxy)acetic acid
• CAS No: 2172507-88-7
• MF: C₂₂H₁₈N₂O₇
• MW: 422.387526035309
• CID: 6253578
• PubChem ID: 165446205
• Update Time: 2025-10-30

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}oxy)acetic acid
• EN300-1499547
• 2172507-88-7
• 2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}oxy)acetic acid

• Inchi： 1S/C22H18N2O7/c25-19(26)12-31-24-21(27)20-18(9-10-29-20)23-22(28)30-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-10,17H,11-12H2,(H,23,28)(H,24,27)(H,25,26)
• InChI Key： OALOADXPJYCEEO-UHFFFAOYSA-N
• SMILES： O(C(NC1C=COC=1C(NOCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 422.11140092g/mol
• Monoisotopic Mass: 422.11140092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 127Ų

Additional information on 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}oxy)acetic acid

Research Brief on 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}oxy)acetic Acid (CAS: 2172507-88-7)

In recent years, the compound 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}oxy)acetic acid (CAS: 2172507-88-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and bioconjugation strategies. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the furan-2-ylformamido moiety makes it a versatile intermediate for the development of novel therapeutic agents and biomaterials.

Recent studies have focused on the synthesis and functionalization of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}oxy)acetic acid, leveraging its reactive sites for the construction of complex molecular architectures. For instance, researchers have utilized this compound as a key building block in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protecting group for amino acids. The furan-2-ylformamido segment, on the other hand, has been exploited for its ability to participate in click chemistry reactions, enabling the efficient conjugation of peptides with other biomolecules or functional groups.

One notable application of this compound is in the development of targeted drug delivery systems. By incorporating 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}oxy)acetic acid into drug-polymer conjugates, researchers have achieved enhanced stability and controlled release profiles for therapeutic agents. Additionally, its compatibility with various bioconjugation techniques has facilitated the creation of antibody-drug conjugates (ADCs), which are increasingly being explored for cancer therapy.

Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have enabled the precise characterization of this compound and its derivatives. These tools have been instrumental in elucidating the reaction mechanisms and optimizing the synthesis protocols, thereby improving the yield and purity of the final products. Furthermore, computational modeling studies have provided insights into the molecular interactions and stability of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}oxy)acetic acid, guiding the design of more efficient synthetic routes.

In conclusion, 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}oxy)acetic acid (CAS: 2172507-88-7) represents a promising scaffold in chemical biology and pharmaceutical research. Its multifunctional nature and compatibility with various synthetic strategies make it a valuable tool for the development of novel therapeutics and biomaterials. Future research efforts are expected to further explore its potential in drug delivery, bioconjugation, and beyond, paving the way for innovative applications in the life sciences.